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Compound of Interest

Compound Name: NSC2805

Cat. No.: B1680210 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
NSC2805 is a potent and specific small molecule inhibitor of the E3 ubiquitin ligase WWP2

(WW domain-containing E3 ubiquitin-protein ligase 2).[1][2] WWP2 has been identified as a

key regulator of the tumor suppressor protein PTEN (Phosphatase and Tensin homolog).[3][4]

By catalyzing the ubiquitination and subsequent proteasomal degradation of PTEN, WWP2

promotes the activation of the pro-survival PI3K/AKT signaling pathway, which is frequently

dysregulated in many cancers. NSC2805, by inhibiting WWP2, is expected to stabilize PTEN

levels, thereby suppressing the PI3K/AKT pathway and inducing cytotoxicity in cancer cells.

These application notes provide a comprehensive overview and detailed protocols for

assessing the cytotoxic effects of NSC2805 in cancer cell lines.

Mechanism of Action
NSC2805 exerts its anti-cancer effects by targeting the WWP2 E3 ubiquitin ligase. The primary

mechanism involves the inhibition of WWP2's catalytic activity, which has an in vitro IC50 of

0.38 μM.[1][2] This inhibition prevents the polyubiquitination of the tumor suppressor PTEN.

Consequently, PTEN is spared from proteasomal degradation, leading to its accumulation in

the cell. Elevated PTEN levels counteract the activity of phosphoinositide 3-kinase (PI3K),

leading to reduced phosphorylation of AKT. The downregulation of the PI3K/AKT signaling

pathway ultimately results in the inhibition of cell proliferation and the induction of apoptosis in

cancer cells.
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1. Cell Seeding
Seed cells in a 96-well plate

and incubate for 24h.

2. Compound Treatment
Treat cells with a serial dilution

of NSC2805 and incubate.

3. MTT Addition
Add MTT solution to each well

and incubate for 2-4h.

4. Formazan Solubilization
Add solubilization solution (e.g., DMSO)

to dissolve formazan crystals.

5. Absorbance Reading
Measure absorbance at 570 nm

using a microplate reader.

6. Data Analysis
Calculate cell viability and
determine the IC50 value.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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